Cas no 201747-53-7 (Acetonitrile,2-(2-benzothiazolylthio)-2-fluoro-)

• Product Name: Acetonitrile,2-(2-benzothiazolylthio)-2-fluoro-
• CAS No: 201747-53-7
• MF: C₉H₅FN₂S₂
• MW: 224.277802228928
• CID: 240951
• PubChem ID: 10823017
• Update Time: 2025-04-19

Acetonitrile,2-(2-benzothiazolylthio)-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile,2-(2-benzothiazolylthio)-2-fluoro-
• Acetonitrile,(2-benzothiazolylthio)fluoro- (9CI)
• ACETONITRILE,(2-BENZOTHIAZOLYLTHIO)FLUORO-
• 201747-53-7
• (2-Benzothiazolylthio)Fluoro-Acetonitrile

• Inchi： 1S/C9H5FN2S2/c10-8(5-11)14-9-12-6-3-1-2-4-7(6)13-9/h1-4,8H
• InChI Key： HCSRHRKRXYYTQE-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC=CC1=2)SC(C#N)F

Computed Properties

• Exact Mass: 223.98795
• Monoisotopic Mass: 223.98781868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 90.2Ų

Experimental Properties

• PSA: 36.68